molecular formula C19H20N2O6S2 B2563481 Methyl 6-acetyl-2-(3-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate CAS No. 896293-93-9

Methyl 6-acetyl-2-(3-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

Cat. No.: B2563481
CAS No.: 896293-93-9
M. Wt: 436.5
InChI Key: SERNBGFKAZHZIQ-UHFFFAOYSA-N
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Description

Methyl 6-acetyl-2-(3-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C19H20N2O6S2 and its molecular weight is 436.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis of Pyridothienopyrimidines and Related Compounds : Research on similar thienopyridine derivatives highlights their synthetic pathways and potential for creating new chemical entities. For instance, the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines involved the reaction of 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides with various carbonyl compounds, showcasing the versatility of thienopyridine derivatives as synthons for developing fused polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

  • Antimicrobial Activity : The antimicrobial properties of pyridothienopyrimidine derivatives were explored, revealing that certain synthesized compounds possess significant in vitro antimicrobial activities. This suggests potential applications of these compounds in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

  • Regioselective Synthesis : Innovative synthetic approaches have been developed for creating aryl tethered 1,2-dihydro-2-oxopyridine-3-carboxylic acids, demonstrating the regioselective synthesis capabilities of thienopyridine derivatives. Such methodologies open up new avenues for synthesizing diverse pyridine-based structures with potential pharmacological applications (Pratap et al., 2007).

  • Application in Drug Delivery : Studies on encapsulating lipophilic derivatives in water-soluble metalla-cages suggest the potential of thienopyridine derivatives in drug delivery systems. This research demonstrates the feasibility of using complex chemical structures to enhance the solubility and bioavailability of hydrophobic compounds (Mattsson et al., 2010).

Properties

IUPAC Name

methyl 6-acetyl-2-[(3-methylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N2O6S2/c1-11(22)21-8-7-14-15(10-21)28-18(16(14)19(24)27-2)20-17(23)12-5-4-6-13(9-12)29(3,25)26/h4-6,9H,7-8,10H2,1-3H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SERNBGFKAZHZIQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC(=CC=C3)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N2O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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